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Compound of Interest

Compound Name:
3-Methylisothiazole-4-carboxylic

acid

Cat. No.: B090979 Get Quote

Essential Safety Protocols for Handling 3-
Methylisothiazole-4-carboxylic acid
The following guide provides critical safety and logistical information for the handling and

disposal of 3-Methylisothiazole-4-carboxylic acid (CAS No. 15903-66-9). Adherence to these

protocols is essential to mitigate risks and ensure a safe laboratory environment for all

personnel.

Hazard Identification and Summary
3-Methylisothiazole-4-carboxylic acid and related isothiazolinone compounds are associated

with several health hazards. The primary risks include irritation to the skin, eyes, and

respiratory system, with the potential for allergic skin reactions.
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Hazard Classification GHS Hazard Statement Source

Serious Eye Irritation
H319: Causes serious eye

irritation.
[1][2][3]

Skin Irritation H315: Causes skin irritation. [2][3]

Skin Sensitization
H317: May cause an allergic

skin reaction.
[4][5]

Acute Toxicity (Oral) H302: Harmful if swallowed. [1][5]

Respiratory Irritation
Corrosive to the respiratory

tract.
[1]

Acute Toxicity (Dermal)
H313: May be harmful in

contact with skin.
[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is contingent on the specifics of the procedure and the

quantity of material being handled. The following table summarizes the minimum required PPE.
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Body Area Recommended PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles with Side-

Shields or Face Shield

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[6][7] A face

shield should be used in

addition to goggles when there

is a significant splash hazard.

Hands Chemical-Resistant Gloves

Disposable nitrile or neoprene

gloves are suitable for

incidental contact.[8] For

prolonged contact or

immersion, consult

manufacturer data for

breakthrough times and

consider double-gloving.[4]

Always inspect gloves for

degradation or punctures

before use.[4][6][8]

Body
Laboratory Coat / Impervious

Clothing

A fully buttoned lab coat is

mandatory. For tasks with a

high risk of splashes or spills,

wear fire/flame-resistant and

impervious clothing.[6]

Respiratory
Not typically required with

proper engineering controls.

All handling should occur in a

certified chemical fume hood to

minimize inhalation exposure.

[8] If a fume hood is

unavailable or if dusts are

generated, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and acid gases is required.[8]
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Feet Closed-Toed Shoes
Shoes must fully cover the feet

to protect against spills.[8]

Operational Plan: Safe Handling Protocol
This protocol outlines the procedural steps for safely handling 3-Methylisothiazole-4-
carboxylic acid in a laboratory setting.

Preparation and Engineering Controls
Work Area: All work must be conducted in a well-ventilated laboratory, inside a certified

chemical fume hood.[6][7][8]

Emergency Equipment: Ensure a safety shower and an eyewash station are tested and

readily accessible.[7][8]

Spill Kit: A chemical spill kit appropriate for acidic and potentially toxic solids must be

available in the immediate work area.[8]

Chemical Handling
Avoid Contact: Implement all necessary precautions to prevent direct contact with skin, eyes,

and clothing.[2][8] Do not breathe dust or vapors.[7][8]

Weighing: If the compound is a solid, weigh it within the fume hood to contain any dust.[8]

Solutions: When preparing solutions, add the compound slowly to the solvent.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1][8] Do not eat, drink, or smoke in the laboratory.[1][8]

Post-Handling
Decontamination: Wipe down the work surface in the fume hood with an appropriate

cleaning agent.

PPE Removal: Remove gloves and any other disposable PPE with care, avoiding skin

contamination, and dispose of them in the designated hazardous waste container.[4]
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Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place.[2][4][6][7]
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Preparation & Assessment

Engineering & Administrative Controls

Personal Protective Equipment (PPE) Selection

Action

Start: Handling
3-Methylisothiazole-

4-carboxylic acid

Conduct Risk Assessment

Work in Chemical Fume Hood

Handling solid powder?

Mandatory Base PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Closed-toe Shoes

No (Solution)Add Respirator

Yes

Verify Eyewash/Shower Access Proceed with Task

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Others & Evacuate Area

Don Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry to drains

Clean Up Spill
(Sweep solid into container)

Decontaminate Spill Area

Dispose of all contaminated
materials as hazardous waste

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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